Cas no 1268336-34-0 (2,1-Benzoxaborole, 6-ethenyl-1,3-dihydro-1-hydroxy-)

• Product Name: 2,1-Benzoxaborole, 6-ethenyl-1,3-dihydro-1-hydroxy-
• CAS No: 1268336-34-0
• MF: C₉H₉BO₂
• MW: 159.977562665939
• CID: 4566139
• Update Time: 2022-09-22

2,1-Benzoxaborole, 6-ethenyl-1,3-dihydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 6-ethenyl-1,3-dihydro-1-hydroxy-
• 6-Vinylbenzo[c][1,2]oxaborol-1(3H)-ol

• Inchi： 1S/C9H9BO2/c1-2-7-3-4-8-6-12-10(11)9(8)5-7/h2-5,11H,1,6H2
• InChI Key： QTAQWOPUMRETST-UHFFFAOYSA-N
• SMILES： B1(O)C2=CC(C=C)=CC=C2CO1

Computed Properties

• Exact Mass: 160.07
• Monoisotopic Mass: 160.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes